Cas no 59813-32-0 (Scandomeline)
Scandomeline structure
Product Name:Scandomeline
CAS No:59813-32-0
MF:C42H46N4O6
MW:702.837851047516
CID:2000451
Update Time:2025-03-12
Scandomeline Chemical and Physical Properties
Names and Identifiers
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- Scandomeline
- Aspidospermidine-3-carboxylic acid, 2,3-didehydro-6,7-epoxy-8-[(6R,6aR,7aS,11aS,13aS,14R)-5,6,6a,7,12,13-hexahydro-6-hydroxy-6a-(methoxycarbonyl)-14-methyl-11aH-6,7a-methano-10H-indolizino[1',8':2,3,4]cyclopenta[1,2-c]quinolin-2-yl]-, methyl ester, (5α,6β,7β,8α,12R,19α)- (9CI)
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- Inchi: 1S/C42H46N4O6/c1-5-37-20-24(33(47)50-3)31-39(25-9-6-7-10-27(25)43-31)14-18-46(34(37)39)29(30-32(37)52-30)23-11-12-28-26(19-23)40-15-17-45-16-8-13-38(35(40)45)21-41(40,36(48)51-4)42(49,44-28)22(38)2/h6-13,19,22,29-30,32,34-35,43-44,49H,5,14-18,20-21H2,1-4H3
- InChI Key: YXDCKRQOMLXYAV-UHFFFAOYSA-N
- SMILES: CCC12C3C(O3)C(C3C=C4C(NC5(C6(C74C4C(C=CCN4CC7)(C6)C5C)C(OC)=O)O)=CC=3)N3C1C1(C(NC4C1=CC=CC=4)=C(C(OC)=O)C2)CC3
Experimental Properties
- Density: 1.48±0.1 g/cm3(Predicted)
- pka: 12.70±0.60(Predicted)
Scandomeline Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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